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Compound of Interest

Compound Name:
4-(4,4,5,5-Tetramethyl-1,3,2-

dioxaborolan-2-yl)benzamide

Cat. No.: B070199 Get Quote

An In-Depth Technical Guide to 4-Benzamide
Boronic Acid Pinacol Ester
This guide provides a comprehensive overview of the physical, chemical, and biological

properties of 4-benzamide boronic acid pinacol ester, tailored for researchers, scientists, and

professionals in drug development.

Core Properties
4-Benzamide boronic acid pinacol ester, also known as 4-(4,4,5,5-tetramethyl-1,3,2-
dioxaborolan-2-yl)benzamide, is a versatile organic compound widely utilized in synthetic

chemistry, particularly as a key building block in Suzuki-Miyaura cross-coupling reactions. Its

structure features a benzamide group attached to a phenylboronic acid pinacol ester. The

pinacol ester group enhances the stability and handling of the otherwise sensitive boronic acid

moiety.

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula C₁₃H₁₈BNO₃ [1]

Molecular Weight 247.10 g/mol [1]

CAS Number 179117-44-3 [1]

Appearance White to off-white solid General knowledge

Melting Point 174.9-180.3 °C N/A

Boiling Point 388.2 ± 25.0 °C (Predicted) N/A

Solubility

Generally soluble in organic

solvents such as THF, DMF,

DMSO, ethanol, methanol,

acetone, and chloroform.[2]

Insoluble in water.

[2]

Synthesis and Purification
The synthesis of 4-benzamide boronic acid pinacol ester typically involves the Miyaura

borylation of a corresponding aryl halide.

Experimental Protocol: Synthesis
Reaction Scheme:
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Caption: General synthesis scheme for 4-benzamide boronic acid pinacol ester.

Detailed Procedure:

To a reaction vessel, add 4-bromobenzamide (1.0 eq), bis(pinacolato)diboron (1.1 eq),

potassium acetate (KOAc, 3.0 eq), and [1,1'-bis(diphenylphosphino)ferrocene]palladium(II)

dichloride (Pd(dppf)Cl₂, 0.03 eq).

Evacuate and backfill the vessel with an inert gas (e.g., argon or nitrogen).

Add anhydrous 1,4-dioxane as the solvent.

Heat the reaction mixture at 80-100 °C for 12-24 hours, monitoring the reaction progress by

thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

Upon completion, cool the reaction mixture to room temperature.

Dilute the mixture with an organic solvent such as ethyl acetate and wash with water and

brine.
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Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and

concentrate under reduced pressure to obtain the crude product.

Experimental Protocol: Purification
The crude product is typically purified by column chromatography on silica gel.

Workflow for Purification:
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Caption: Workflow for the purification of 4-benzamide boronic acid pinacol ester.
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Detailed Procedure:

Prepare a silica gel column using a slurry of silica gel in a non-polar solvent (e.g., hexane).

Dissolve the crude product in a minimal amount of dichloromethane (DCM) or the eluent.

Adsorb the dissolved product onto a small amount of silica gel and load it onto the column.

Elute the column with a gradient of ethyl acetate in hexane (e.g., starting from 10% ethyl

acetate and gradually increasing to 50%).

Collect fractions and monitor by TLC for the presence of the desired product.

Combine the pure fractions and remove the solvent under reduced pressure to yield the

purified 4-benzamide boronic acid pinacol ester as a solid.

Spectroscopic Characterization
Table 2: Predicted Spectroscopic Data

Technique Key Features

¹H NMR

Aromatic protons (doublets, ~7.5-8.0 ppm), NH₂

protons (broad singlet, ~5.5-6.5 ppm), pinacol

methyl protons (singlet, ~1.3 ppm).

¹³C NMR

Carbonyl carbon (~168 ppm), aromatic carbons

(~125-140 ppm), pinacol carbons (~84 ppm,

~25 ppm).

FT-IR (cm⁻¹)

N-H stretch (two bands, ~3400 and ~3200),

C=O stretch (~1660), C-N stretch (~1400), B-O

stretch (~1350).

Mass Spec (m/z)

Molecular ion peak [M]⁺ at ~247. Fragmentation

may involve loss of the pinacol group or parts of

the benzamide moiety.

Chemical Reactivity and Stability
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Suzuki-Miyaura Cross-Coupling
4-Benzamide boronic acid pinacol ester is a key reagent in Suzuki-Miyaura cross-coupling

reactions to form C-C bonds, enabling the synthesis of complex biaryl structures.

Experimental Workflow: Suzuki-Miyaura Coupling

Reactants: 4-Benzamide boronic acid pinacol ester, Aryl Halide

Heat under inert atmosphere

Catalyst (e.g., Pd(PPh₃)₄), Base (e.g., K₂CO₃), Solvent (e.g., Toluene/Water)

Aqueous workup and extraction

Column chromatography

Biaryl product
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Caption: General workflow for a Suzuki-Miyaura cross-coupling reaction.

Stability and Storage
Pinacol esters of boronic acids are generally more stable than their corresponding free boronic

acids.[2] They are less prone to dehydration to form boroxines. For long-term storage, it is

recommended to keep the compound in a cool, dry place under an inert atmosphere to prevent

hydrolysis.
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Biological Activity and Applications
While specific biological activities for 4-benzamide boronic acid pinacol ester are not

extensively documented, the benzamide and boronic acid moieties are present in numerous

pharmacologically active compounds.

Benzamide Derivatives: Known to exhibit a wide range of biological activities, including

antipsychotic, antiemetic, and gastroprokinetic effects.[3]

Boronic Acid Derivatives: Have gained significant attention in medicinal chemistry, with

applications as enzyme inhibitors (e.g., protease inhibitors) and therapeutic agents. The drug

Bortezomib, a dipeptidyl boronic acid, is a proteasome inhibitor used in cancer therapy.[4]

The combination of these two functionalities in 4-benzamide boronic acid pinacol ester makes it

a valuable scaffold for the synthesis of novel drug candidates. Boronic acid derivatives have

been shown to inhibit various enzymes, and some benzamide derivatives are known to

modulate signaling pathways.[5] However, the specific pathways affected by this particular

compound require further investigation.

Logical Relationship for Drug Discovery Application:
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Caption: Drug discovery workflow utilizing 4-benzamide boronic acid pinacol ester.

Disclaimer: This document is intended for informational purposes for research and

development professionals. The experimental protocols provided are general guidelines and

may require optimization. All laboratory work should be conducted with appropriate safety

precautions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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